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Introduction

Kompetitive Allele-Specific PCR (KASP™) is a homogenous, fluorescence-based genotyping
technology used for the detection and measurement of single nucleotide polymorphisms
(SNPs) and insertions/deletions (InDels).[1][2] This technology is renowned for its high
accuracy, cost-effectiveness, and flexibility, making it a valuable tool in human genetics
research and drug development. KASP has been successfully utilized across various fields,
including human, animal, and plant genetics.[1][3][4][5]

The KASP assay combines competitive allele-specific PCR with a novel fluorescence
resonance energy transfer (FRET) cassette for signal generation.[6] This system allows for the
bi-allelic discrimination of genotypes from a small amount of genomic DNA.[7] The technology
is adaptable to 96-, 384-, and 1536-well plate formats, catering to a wide range of throughput
needs.[1][3][4][5]

Principle of KASP Technology

The KASP genotyping process relies on three key components:
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o Test DNA: The genomic DNA sample containing the variant of interest.

o KASP Assay Mix: A SNP-specific mix containing two allele-specific forward primers and one
common reverse primer.[7][8]

o KASP Master Mix: A universal mix containing two FRET cassettes (one labeled with FAM™
dye and the other with HEX™ dye), Taq polymerase, dNTPs, and an optimized buffer
solution.[6][7]

The allele-specific primers have unique tail sequences that correspond to the universal FRET
cassettes.[7] During thermal cycling, the appropriate allele-specific primer binds to the template
DNA and elongates, incorporating its tail sequence. In subsequent rounds, the complementary
strand to this tail is synthesized, allowing the corresponding FRET cassette to bind and release
its fluorophore from quenching, thus generating a fluorescent signal.[7] Homozygous samples
will generate only one type of fluorescent signal, while heterozygous samples will produce
both.[7]

Key Advantages of KASP in Human Genetics

e High Accuracy and Reliability: KASP technology boasts a genotyping accuracy of over
99.8%.[8]

» Cost-Effective: The use of unlabeled primers and a universal reporting system makes KASP
a more economical option compared to other genotyping technologies like TagMan.[9]

» Flexibility: KASP assays can be designed for a wide range of SNPs and InDels and are
compatible with various qPCR instruments and plate readers.

e High Success Rate: KASP demonstrates a high assay design success rate, often exceeding
that of other platforms.[9][10]

Quantitative Performance Data

The performance of KASP has been compared to other leading SNP genotyping technologies.
The following table summarizes key performance metrics.
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Performance

. KASP TagMan rhAmp Source
Metric
Assay Design

49/50 (98%) 39/50 (78%) 49/50 (98%) [9][10]

Success Rate
Allele Call Rate 97.6% 97.0% 98.1% [11]
Allele Call

) 98% 98% 97% [9][10]
Quality
DNA Input

o >0.9ng >0.2ng >0.2ng [11]
Sensitivity

Experimental Protocols
DNA Sample Preparation

For optimal results, high-quality genomic DNA is required. Most KASP assays perform well with
5-50 ng of DNA per reaction, based on the human genome size.[3] The minimum
recommended final DNA concentration in a KASP genotyping reaction is 2.5 ng/uL.[12]

KASP Reaction Setup

The following tables detail the constituent reagent volumes for KASP genotyping reactions in
both 96-well and 384-well plates.[3]

Table 1: Reagent Volumes for KASP Genotyping Reactions (Wet DNA Method)[3]

Component 96-Well Plate (UL per well) 384-Well Plate (UL per well)
2x KASP Master Mix 5.0 2.5

KASP Assay Mix 0.14 0.07

DNA + Water 5.0 25

Total Reaction Volume 10.0 5.0

Table 2: Reagent Volumes for KASP Genotyping Reactions (Dry DNA Method)[3]
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Component 96-Well Plate (uL per well) 384-Well Plate (uL per well)
2x KASP Master Mix 5.0 25
KASP Assay Mix 0.14 0.07
Water 5.0 2.5
Total Reaction Volume 10.0 5.0
Protocol:

Array DNA Samples: Array DNA samples into a 96-well or 384-well PCR plate. Include at
least two no-template controls (NTCs) on each plate.[3][12]

» Prepare KASP Genotyping Mix: Prepare a sufficient volume of the KASP genotyping mix by
combining the KASP Master Mix and the specific KASP Assay Mix.

» Dispense Genotyping Mix: Add the appropriate volume of the genotyping mix to each well
containing the DNA sample.

o Seal and Centrifuge: Seal the plate with an optically clear seal and centrifuge at =550 x g to
ensure all liquids are at the bottom of the wells.[3]

e Thermal Cycling: Place the reaction plate in a thermal cycler and run the recommended
KASP thermal cycling program.

Thermal Cycling Conditions

KASP utilizes a touchdown PCR protocol. The standard thermal cycling conditions are outlined
below.[13]

Table 3: KASP Thermal Cycling Protocol[3]
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. . Number of
Step Description Temperature Time
Cycles

1 Activation 94°C 15 minutes 1
2 Denaturation 94°C 20 seconds 10
Annealing/Elong 61-55°C (drop

] 60 seconds
ation 0.6°C per cycle)
3 Denaturation 94°C 20 seconds 26
Annealing/Elong

55°C 60 seconds

ation

If distinct genotype clusters are not obtained after the initial run, the plate can be recycled for
an additional three cycles using the conditions in Step 3.[3]

Data Analysis

After thermal cycling, the plate is read in a FRET-capable plate reader at a temperature below
40°C.[12] The fluorescence data is then visualized on a cluster plot, where each data point
represents an individual sample. Samples with the same genotype will cluster together,
allowing for easy genotype calling.[14]

Visualizations
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Caption: The KASP genotyping mechanism from components to signal detection.
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Caption: A streamlined workflow for KASP genotyping from sample to result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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